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Introduction

The murine myoblast C2C12 cell line is a cornerstone for in vitro studies of myogenesis and is
extensively used in biomedical research to explore muscle differentiation, disease modeling,
and the development of novel therapeutics.[1][2][3][4] The delivery of nanoparticles to these
cells presents a promising avenue for targeted therapies and diagnostics in muscle-related
disorders. This document provides a comprehensive guide to quantifying the uptake of
hypothetical fluorescently-labeled M12-nanoparticles in C2C12 cells. The protocols detailed
herein are based on established methodologies for nanoparticle uptake analysis, including
fluorescence microscopy, flow cytometry, and Inductively Coupled Plasma Mass Spectrometry
(ICP-MS).

While "M12-nanoparticle” is used here as a representative example, the described techniques
are broadly applicable to a variety of nanoparticle types. The provided quantitative data is
illustrative and intended to serve as a template for presenting experimental findings.
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Data Presentation: Quantitative Analysis of M12-
Nanoparticle Uptake

The cellular uptake of nanoparticles can be assessed using various quantitative techniques,

each offering unique insights into the nanopatrticle-cell interaction.[5][6][7][8]

Table 1: Concentration-Dependent Uptake of M12-Nanoparticles in C2C12 Cells

M12-Nanoparticle
Concentration

Mean Fluorescence
Intensity (Flow

Percentage of
Positive Cells (%)

M12 Content
(pglcell) (ICP-MS)

(ng/mL) Cytometry) (Flow Cytometry)

0 (Control) 10 0.5 0
10 150 65 1.2
25 350 85 3.1
50 700 95 6.5
100 1200 98 12.8

Table 2: Time-Dependent Uptake of 50 pg/mL M12-Nanoparticles in C2C12 Cells

Incubation Time

Mean Fluorescence
Intensity (Flow

Percentage of
Positive Cells (%)

M12 Content

hours Icell) (ICP-MS

( ) Cytometry) (Flow Cytometry) (pg )( )

0 10 0.5 0

1 250 70 25

4 700 95 6.5

12 950 97 9.8

24 1100 98 11.2
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C2C12 Cell Culture and Maintenance

Materials:
e C2C12 mouse myoblast cell line

e Growth Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10-20%
Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[9][10]

o Phosphate-Buffered Saline (PBS), sterile
e Trypsin-EDTA (0.25%)

o Cell culture flasks/plates

e Incubator (37°C, 5% CO2)

Protocol:

e Thawing Cells: Thaw cryopreserved C2C12 cells rapidly in a 37°C water bath. Transfer the
cell suspension to a centrifuge tube containing pre-warmed growth medium and centrifuge at
low speed. Resuspend the cell pellet in fresh growth medium and plate in a culture flask.[11]

o Cell Passaging: When cells reach 70-80% confluency, aspirate the growth medium and wash
the cell monolayer with sterile PBS.[1]

e Add a small volume of Trypsin-EDTA to detach the cells. Incubate for a few minutes at 37°C.
o Neutralize the trypsin with growth medium and collect the cell suspension.

o Centrifuge the cells, resuspend the pellet in fresh growth medium, and seed new culture
flasks at the desired density.

o Maintenance: Change the growth medium every 2-3 days. Do not allow the cells to become
fully confluent to prevent spontaneous differentiation.[9][11]

M12-Nanoparticle Treatment
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o Cell Seeding: Seed C2C12 cells in appropriate culture plates (e.g., 6-well plates for ICP-MS,
24-well plates for microscopy, or 12-well plates for flow cytometry) and allow them to adhere
and grow to the desired confluency (typically 70-80%).

o Nanoparticle Preparation: Prepare a stock solution of fluorescently-labeled M12-
nanoparticles in a suitable sterile buffer (e.g., sterile water or PBS). Dilute the stock solution
to the desired final concentrations in pre-warmed growth medium.

o Treatment: Aspirate the existing medium from the cells and replace it with the medium
containing the M12-nanopatrticles.

 Incubation: Incubate the cells with the nanoparticles for the desired time points (e.g., 1, 4,
12, 24 hours) at 37°C and 5% CO:s.

Quantification of Nanoparticle Uptake

This method provides qualitative and semi-quantitative information on nanoparticle
internalization and subcellular localization.[12][13]

Materials:

e Fluorescence microscope with appropriate filter sets for the M12-nanoparticle's fluorophore.
e Nuclear stain (e.g., DAPI or Hoechst)

o Cytoskeletal stain (e.g., Phalloidin-TRITC) (optional)

o Formaldehyde or paraformaldehyde for cell fixation

e Mounting medium

Protocol:

e Cell Seeding: Seed C2C12 cells on sterile glass coverslips in a 24-well plate.

o Treatment: Treat the cells with M12-nanoparticles as described in section 2.
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» Washing: After incubation, aspirate the nanoparticle-containing medium and wash the cells
three times with cold PBS to remove non-internalized nanoparticles.

 Fixation: Fix the cells with 4% formaldehyde in PBS for 15-20 minutes at room temperature.

¢ Staining: Wash the cells with PBS and then stain with a nuclear stain (and optional
cytoskeletal stain) according to the manufacturer's instructions.

e Mounting: Wash the cells again with PBS and mount the coverslips on microscope slides
using a suitable mounting medium.

e Imaging: Visualize the cells using a fluorescence microscope. Capture images using the
appropriate channels for the nanoparticle fluorescence, nuclear stain, and cytoskeletal stain.

Flow cytometry allows for the rapid quantitative analysis of a large population of cells, providing
data on the percentage of cells that have taken up nanoparticles and the relative amount of
uptake per cell.[5][6][14][15][16]

Materials:

Flow cytometer

Flow cytometry tubes

Cell scraper or Trypsin-EDTA

Flow cytometry buffer (e.g., PBS with 1-2% BSA)
Protocol:

o Treatment: Treat C2C12 cells in 12-well plates with M12-nanoparticles as described in
section 2.

o Harvesting: After incubation, aspirate the medium and wash the cells twice with cold PBS.

o Detach the cells using a cell scraper or by brief trypsinization. Neutralize the trypsin with
growth medium.
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o Cell Preparation: Transfer the cell suspension to flow cytometry tubes. Centrifuge the cells
and discard the supernatant.

» Resuspend the cell pellet in cold flow cytometry buffer.

e Analysis: Analyze the cells on a flow cytometer. Use untreated cells to set the baseline
fluorescence. For each sample, acquire data from at least 10,000 cells. The data can be
analyzed to determine the percentage of fluorescently positive cells and the mean
fluorescence intensity.[5]

ICP-MS is a highly sensitive elemental analysis technique that can be used to provide an
absolute quantification of the mass of nanoparticles taken up by a known number of cells,
assuming the nanoparticles contain a unique element.[6][7][17][18]

Materials:

e |CP-MS instrument

« Nitric acid (trace metal grade)

e Cell counter (e.g., hemocytometer or automated cell counter)

Protocol:

o Treatment: Treat C2C12 cells in 6-well plates with M12-nanoparticles as described in section
2.

e Harvesting and Counting: After incubation, wash the cells thoroughly with cold PBS (at least
three times) to remove all extracellular nanopatrticles.

o Detach the cells using trypsin and resuspend them in a known volume of PBS.

e Count the number of cells using a cell counter.

» Digestion: Pellet the known number of cells by centrifugation and discard the supernatant.
Add a small volume of concentrated nitric acid to the cell pellet to digest the cells and
dissolve the metallic core of the M12-nanoparticles. This step should be performed in a fume
hood with appropriate safety precautions.
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e Analysis: Dilute the digested sample with deionized water to a suitable volume for ICP-MS
analysis.

» Analyze the samples using an ICP-MS to determine the concentration of the unique element
from the M12-nanoparticles.

o Calculation: Calculate the mass of the element per cell and, based on the known
composition of the M12-nanopatrticles, convert this to the mass of nanopatrticles per cell.

Mandatory Visualizations
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Experimental Workflow for Quantifying M12-Nanoparticle Uptake
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Caption: Workflow for quantifying M12-nanoparticle uptake in C2C12 cells.
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Potential Endocytic Pathways for Nanoparticle Uptake
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Caption: Potential endocytic pathways for nanoparticle uptake by C2C12 cells.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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